6-Hydroxy-2-(4-(trifluoromethoxy)phenyl)-2,8-diazaspiro[4.5]decan-1-one

• Molecular Formula: C15H17F3N2O3
• Molecular Weight: 330.30 g/mol
• IUPAC Name: 6-hydroxy-2-[4-(trifluoromethoxy)phenyl]-2,8-diazaspiro[4.5]decan-1-one
• InChI: InChI=1S/C15H17F3N2O3/c16-15(17,18)23-11-3-1-10(2-4-11)20-8-6-14(13(20)22)5-7-19-9-12(14)21/h1-4,12,19,21H,5-9H2
• InChI Key: YEHAVVJXZWFHLV-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC(C12CCN(C2=O)C3=CC=C(C=C3)OC(F)(F)F)O

Description

6-Hydroxy-2-(4-(trifluoromethoxy)phenyl)-2,8-diazaspiro[4.5]decan-1-one is a useful research compound. Its molecular formula is C15H17F3N2O3 and its molecular weight is 330.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of (5SR,6RS)-8-benzyl-6-hydroxy-2-(4-trifluoromethoxy-phenyl)-2,8-diaza-spiro[4.5]decan-1-one (293 mg, 0.70 mmol), acetic acid (1 ml) and Pearlman's catalyst (195 mg) in MeOH (20 ml) was stirred at room temperature under an atmospheric pressure of H2 for 4 h. The catalyst was removed by filtration and the filtrate was evaporated to give a crude residue was dissolved in water and the solution was made basic with 1N NaOH and extracted with ethyl acetate. The combined organic extracts were dried (Na2SO4), filtered and evaporated under reduced pressure to yield (5SR,6RS)-6-hydroxy-2-(4-trifluoromethoxy-phenyl)-2,8-diaza-spiro[4.5]decan-1-one as an off white solid. MS (ESI): 331.2 (MH+).